Cas no 2228195-24-0 (methyl 4-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228195-24-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6100156
• PubChem ID: 165783381
• Update Time: 2025-10-31

methyl 4-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1737021
• 2228195-24-0

• Inchi： 1S/C10H13NO3/c1-4-9(12)7-5-8(10(13)14-3)11(2)6-7/h4-6,9,12H,1H2,2-3H3
• InChI Key： DWNJPTGNLVQAGE-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 4-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(1-Hydroxyprop-2-en-1-yl)-1-Methyl-1H-Pyrrole-2-Carboxylate: A Comprehensive Overview

Methyl 4-(1-Hydroxyprop-2-en-1-yl)-1-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 2228195-24-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, classified as a pyrrole derivative, exhibits a complex structure that combines aromaticity with functional groups capable of participating in various chemical reactions. The molecule's structure, which includes a pyrrole ring, a carboxylate group, and a hydroxypropenyl substituent, makes it a versatile building block for synthesizing advanced materials and bioactive molecules.

The synthesis of Methyl 4-(1-Hydroxyprop-2-en-1-yl)-1-Methyl-1H-Pyrrole-2-Carboxylate involves multi-step organic reactions, often utilizing techniques such as Friedel-Crafts alkylation, Michael addition, and esterification. These methods allow for precise control over the molecule's structure, enabling researchers to tailor its properties for specific applications. Recent advancements in catalytic asymmetric synthesis have further expanded the potential for producing enantiomerically enriched versions of this compound, which are highly valuable in drug discovery and asymmetric catalysis.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular assembly processes. The pyrrole ring serves as a platform for π–π interactions, while the hydroxypropenyl group introduces hydrogen bonding capabilities. This dual functionality makes the compound an ideal candidate for constructing self-assembled nanostructures, such as vesicles and micelles, which have applications in drug delivery systems and nanotechnology.

Recent studies have also highlighted the potential of Methyl 4-(1-Hydroxyprop-2-en-1-yl)-1-Methyl-1H-Pyrrole-2-Carboxylate in the development of stimuli-responsive materials. By incorporating this compound into polymer networks, researchers have demonstrated materials that exhibit reversible changes in physical properties under external stimuli such as light, temperature, or pH. These findings open new avenues for its use in smart materials and adaptive systems.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for developing bioactive agents. Its structure provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced pharmacokinetic profiles or improved bioavailability. For instance, modifications to the hydroxypropenyl group have been shown to influence the compound's solubility and permeability, critical factors in drug design.

Moreover, the compound's role in natural product synthesis cannot be overlooked. Its structural similarity to certain alkaloids and terpenoids makes it a valuable intermediate in the total synthesis of complex natural products. This capability not only aids in understanding the biosynthesis of these compounds but also facilitates access to rare natural products for further study.

From an environmental perspective, Methyl 4-(1-Hydroxyprop-2-en-1-y...